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Compound of Interest

Compound Name: 2-Cyanobenzaldehyde

Cat. No.: B126161 Get Quote

This guide provides core molecular information for 2-Cyanobenzaldehyde, a compound of

interest for researchers, scientists, and professionals in drug development.

Core Molecular Data
2-Cyanobenzaldehyde, also known as o-Cyanobenzaldehyde, is an aromatic organic

compound. Its fundamental molecular properties are summarized below for easy reference.

Data Point Value

Molecular Formula C₈H₅NO[1][2]

Linear Formula NCC₆H₄CHO[3]

Molecular Weight 131.13 g/mol [3]

CAS Registry Number 7468-67-9[1][2][3]

Structural and Identifier Information
To facilitate clear communication and data retrieval in research, the relationships between the

common name and its key identifiers are visualized below.

Foundational & Exploratory

Check Availability & Pricing
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Key Identifiers

2-Cyanobenzaldehyde

Molecular Formula C₈H₅NO Molecular Weight 131.13 g/mol CAS Number 7468-67-9

Click to download full resolution via product page

Caption: Hierarchical relationship of 2-Cyanobenzaldehyde and its key molecular identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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